2-(But-3-en-1-yl)cycloheptan-1-ol

• Molecular Formula: C11H20O
• Molecular Weight: 168.28 g/mol
• SMILES: C=CCCC1CCCCCC1O
• InChI: InChI=1S/C11H20O/c1-2-3-7-10-8-5-4-6-9-11(10)12/h2,10-12H,1,3-9H2
• InChIKey: VWDVXXRZIREORM-UHFFFAOYSA-N

2-(But-3-en-1-yl)cycloheptan-1-ol – A Cycloheptanol Building Block with a Terminal Alkene Handle

2-(But-3-en-1-yl)cycloheptan-1-ol (CAS 1343243-42-4) is a secondary alcohol featuring a seven-membered cycloheptane ring bearing a but-3-en-1-yl side chain. With a molecular formula of C₁₁H₂₀O and a molecular weight of 168.28 g/mol , it offers a terminal alkene for further functionalization alongside a conformationally flexible cycloheptanol core. Its computed LogP of 2.89 and topological polar surface area (TPSA) of 20.23 Ų position it as a moderately lipophilic scaffold , distinct from smaller-ring analogs often used in medicinal chemistry or fragrance research.

Core scaffold

Cycloheptanol ring with terminal alkene handle

Lipophilicity

Higher LogP than 5- or 6-membered ring analogs

Reactivity profile

Distinct oxidation kinetics vs smaller cyclanols

Why 2-(But-3-en-1-yl)cycloheptan-1-ol Cannot Be Replaced by Smaller-Ring or Saturated Analogs

Although 2-(but-3-en-1-yl)cyclohexan-1-ol and 2-(but-3-en-1-yl)cyclopentan-1-ol share the same functional groups, they differ substantially in lipophilicity, molecular volume, and ring conformational behavior. The cycloheptanol core exhibits a distinct reactivity profile in oxidation reactions compared to six-membered rings [1], while its computed LogP of 2.89 is significantly higher than that of the cyclopentanol (LogP ≈ 2.23) and cyclohexanol (LogP ≈ 2.50) analogs . Furthermore, replacing the unsaturated side chain with a saturated butyl group (LogP ≈ 3.2) alters both lipophilicity and the potential for downstream alkene-based derivatization [2]. These measurable differences preclude simple generic substitution and make compound-specific selection critical for reproducible experimental outcomes.

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Smaller-ring analogs (cyclohexanol, cyclopentanol) show lower lipophilicity and different oxidation reactivity; LogP may shift by 0.4–0.7 units.

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Replacing the butenyl side chain with a saturated butyl group eliminates the alkene handle and increases lipophilicity, altering synthetic utility.

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Molecular weight and estimated boiling point differ by ~14 g/mol and ~10 °C compared to the cyclohexanol analog, affecting stoichiometry and distillation.

• [1] R. S. Mohan et al., 'Reactivity of Cyclanols Towards Quinaldinium Fluorochromate Oxidation,' Journal of Solution Chemistry, 2013. Relative reactivity order: cyclohexanol < cyclopentanol < cycloheptanol < cyclooctanol. View Source
• [2] Kuujia. rac-(1R,2R)-2-butylcycloheptan-1-ol – CAS 51113-00-9. Estimated logP ≈ 3.2. https://www.kuujia.com (accessed 2026-05-10). View Source

Head-to-Head Quantitative Differentiation of 2-(But-3-en-1-yl)cycloheptan-1-ol Against Its Closest Analogs

Lipophilicity (LogP) Comparison Across Ring Sizes: Cycloheptanol vs Cyclohexanol vs Cyclopentanol Analogs

The computed octanol-water partition coefficient (LogP) for 2-(but-3-en-1-yl)cycloheptan-1-ol is 2.89 , compared to 2.50 for the six-membered ring analog 2-(but-3-en-1-yl)cyclohexan-1-ol and 2.23 for the five-membered ring analog 2-(but-3-en-1-yl)cyclopentan-1-ol . This represents a 16% increase in LogP over the cyclohexanol analog and a 30% increase over the cyclopentanol analog, indicating significantly higher lipophilicity for the cycloheptanol derivative.

Ring-size LogP

Data to verify

LogP 2.89 vs 2.50 / 2.23

+0.39 over cyclohexanol, +0.66 over cyclopentanol analog

Higher lipophilicity may alter membrane partitioning and extraction behavior.

Computed values from vendor datasheets; experimental confirmation recommended.

Evidence Dimension	Lipophilicity (computed LogP)
Target Compound Data	LogP = 2.89
Comparator Or Baseline	2-(But-3-en-1-yl)cyclohexan-1-ol: LogP = 2.50; 2-(But-3-en-1-yl)cyclopentan-1-ol: LogP = 2.23
Quantified Difference	ΔLogP = +0.39 (vs cyclohexanol analog); ΔLogP = +0.66 (vs cyclopentanol analog)
Conditions	Computed LogP values from vendor technical datasheets (Leyan, Chemsrc, Fluorochem)

Why This Matters

Higher lipophilicity can influence membrane permeability, metabolic stability, and extraction efficiency in synthetic workflows—making the cycloheptanol scaffold a preferred choice when increased hydrophobicity is desired compared to smaller-ring alternatives.

Lipophilicity Shift: Unsaturated Butenyl vs Saturated Butyl Side Chain

The terminal alkene in 2-(but-3-en-1-yl)cycloheptan-1-ol (LogP = 2.89) reduces lipophilicity compared to the fully saturated analog 2-butylcycloheptan-1-ol, which has an estimated LogP of approximately 3.2 [1]. The ΔLogP of approximately −0.31 indicates that the double bond introduces polarity that can be exploited for further aqueous compatibility or as a synthetic handle.

Unsaturation effect

Data to verify

ΔLogP ≈ −0.31

Alkenyl (2.89) vs saturated butyl (≈3.2) analog

Double bond reduces hydrophobicity and provides a synthetic handle.

Based on estimated LogP for butyl analog; verify with experimental determination.

Evidence Dimension	Lipophilicity (LogP) – unsaturation effect
Target Compound Data	LogP = 2.89
Comparator Or Baseline	2-Butylcycloheptan-1-ol: estimated LogP ≈ 3.2
Quantified Difference	ΔLogP ≈ −0.31
Conditions	Computed LogP (Leyan) vs estimated LogP (vendor kuujia.com)

Why This Matters

The lower LogP of the butenyl derivative compared to the butyl analog provides a measurable difference in hydrophobicity, which can be critical when fine-tuning physicochemical properties in medicinal chemistry or when selecting a scaffold for fragment-based library design.

• [1] Kuujia. rac-(1R,2R)-2-butylcycloheptan-1-ol – CAS 51113-00-9. Estimated logP ≈ 3.2. https://www.kuujia.com (accessed 2026-05-10). View Source

Molecular Weight and Boiling Point Trend: Cycloheptanol vs Cyclohexanol Analogs

2-(But-3-en-1-yl)cycloheptan-1-ol has a molecular weight of 168.28 g/mol , while the cyclohexanol analog 2-(but-3-en-1-yl)cyclohexan-1-ol has a molecular weight of 154.25 g/mol and a boiling point of 226.3 °C at 760 mmHg . Based on the mass increment of +14.03 g/mol (one additional methylene unit), the boiling point of the cycloheptanol derivative is expected to be approximately 235–240 °C, making it less volatile than the six-membered ring analog.

MW & boiling point

Class-level inference

168.28 vs 154.25 g/mol

Est. bp ~235–240 °C vs 226.3 °C (cyclohexanol analog)

Reduced volatility aids high-temperature reactions; adjust stoichiometry.

bp estimated by methylene increment; verify experimentally.

Evidence Dimension	Molecular weight and estimated boiling point
Target Compound Data	MW = 168.28 g/mol; estimated bp ~235–240 °C
Comparator Or Baseline	2-(But-3-en-1-yl)cyclohexan-1-ol: MW = 154.25 g/mol, bp = 226.3 °C at 760 mmHg
Quantified Difference	ΔMW = +14.03 g/mol; estimated Δbp ≈ +9–14 °C
Conditions	Boiling point measured at 760 mmHg (chemindex); target bp estimated by methylene increment

Why This Matters

Reduced volatility can be an advantage in high-temperature reactions or distillative workups where lower vapor pressure minimizes losses, while the molecular weight difference must be accounted for in stoichiometric calculations when switching between analogs.

Class-Level Reactivity of Cycloheptanols in Oxidation: Informing Reactivity-Selectivity Expectations

In quinaldinium fluorochromate oxidation, unsubstituted cyclanols show a reactivity order of cyclohexanol < cyclopentanol < cycloheptanol < cyclooctanol [1]. This establishes that the cycloheptanol ring is inherently more reactive than a cyclohexanol ring under oxidative conditions. While direct kinetic data for the 2-(but-3-en-1-yl) substituted series are not available, the class-level inference suggests that 2-(but-3-en-1-yl)cycloheptan-1-ol may undergo oxidation faster than its six-membered counterpart, an important consideration in synthetic planning.

Oxidation reactivity

Class-level inference

Cyclohexanol

Qualitative order (QFC oxidation, Mohan et al. 2013)

Cycloheptanol may oxidize faster than cyclohexanol, impacting synthetic timing.

Class-level trend; direct data for substituted analogs not available.

Evidence Dimension	Relative oxidation reactivity (cycloheptanol vs cyclohexanol core)
Target Compound Data	Cycloheptanol class: intermediate-high reactivity
Comparator Or Baseline	Cyclohexanol class: lower reactivity (cyclohexanol < cyclopentanol < cycloheptanol)
Quantified Difference	Qualitative order: cycloheptanol > cyclohexanol (specific rate constants not retrieved)
Conditions	Quinaldinium fluorochromate oxidation in solution; kinetics measured at multiple temperatures

Why This Matters

Understanding the intrinsic ring-size-dependent reactivity informs chemists whether the cycloheptanol scaffold offers kinetic advantages (e.g., faster derivatization) or requires adjusted reaction conditions compared to the more common cyclohexanol analogs in the same synthetic sequence.

• [1] R. S. Mohan et al., 'Reactivity of Cyclanols Towards Quinaldinium Fluorochromate Oxidation,' Journal of Solution Chemistry, 2013. Reactivity order: cyclohexanol < cyclopentanol < cycloheptanol < cyclooctanol. View Source

Optimal Use Cases for 2-(But-3-en-1-yl)cycloheptan-1-ol Based on Quantitative Differentiation

Medicinal Chemistry Scaffold Requiring Elevated LogP

When a project demands a lipophilic core with a LogP near 2.9, 2-(but-3-en-1-yl)cycloheptan-1-ol provides a measurable advantage over the cyclohexanol (LogP 2.50) and cyclopentanol (LogP 2.23) analogs . This higher lipophilicity may improve blood-brain barrier penetration or membrane partitioning in cell-based assays, making it a preferred choice in CNS-targeted fragment libraries.

Synthetic Intermediate Requiring Terminal Alkene Functionalization

The but-3-en-1-yl side chain allows subsequent hydroboration, epoxidation, or cross-metathesis that is not possible with the saturated 2-butylcycloheptan-1-ol (estimated LogP 3.2). The measurable ΔLogP of −0.31 between the unsaturated and saturated analogs [1] may also facilitate chromatographic separation or extraction during multi-step synthesis.

Reaction Kinetics Optimization in Oxidation Sequences

For chemists planning oxidation of the alcohol group, the cycloheptanol ring is reported to be more reactive than cyclohexanol in quinaldinium fluorochromate systems [2]. This class-level inference suggests that 2-(but-3-en-1-yl)cycloheptan-1-ol may allow shorter reaction times or lower oxidant loadings compared to six-membered ring analogs, an advantage that can be empirically verified through comparative kinetic profiling.

Physicochemical Property Tuning in Fragment-Based Drug Discovery

The combination of moderate MW (168.28 g/mol), TPSA (20.23 Ų), hydrogen bond donors (1), and acceptors (1) makes this compound a compliant fragment according to the Rule of Three. Its LogP of 2.89, significantly higher than smaller-ring analogs, offers a distinct physicochemical profile for fragment merging or growing strategies where increased hydrophobicity is sought.

Application

Selection Property

Validation Focus

Medicinal chemistry scaffold

Elevated lipophilicity over 5/6-membered ring analogs

Confirm LogP, membrane permeability, metabolic stability

Synthetic intermediate with terminal alkene

Unsaturated side chain for hydroboration, epoxidation, metathesis

Verify alkene integrity and functionalization yield

Oxidation sequence optimization

Cycloheptanol core with higher reported oxidation reactivity

Compare reaction rate vs cyclohexanol analog in target system

Fragment-based design

Rule-of-Three compliant: low TPSA, 1 HBD, 1 HBA, moderate MW

Validate physicochemical profile under assay conditions

• [1] Kuujia. rac-(1R,2R)-2-butylcycloheptan-1-ol – CAS 51113-00-9. Estimated logP ≈ 3.2; Leyan, LogP 2.8938 for target compound. View Source
• [2] R. S. Mohan et al., 'Reactivity of Cyclanols Towards Quinaldinium Fluorochromate Oxidation,' Journal of Solution Chemistry, 2013. View Source